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Get Quote

Safe and compliant disposal of the selective casein kinase 18/1s (CK1d/¢) inhibitor, SR-3029, is
a critical component of laboratory safety and environmental responsibility. While specific
institutional and local regulations must always be followed, this guide provides essential, step-
by-step information for the proper handling and disposal of SR-3029 waste, ensuring the safety
of researchers and the integrity of the research environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet
(SDS) for SR-3029 and adhere to standard laboratory safety protocols. Always work in a well-
ventilated area, preferably under a chemical fume hood, and wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1] In case of
accidental contact, immediately rinse the affected area with copious amounts of water and seek
medical attention if necessary.[1]

Step-by-Step Disposal Protocol for SR-3029 Waste

The following procedure outlines the recommended steps for the disposal of solid SR-3029,
solutions containing SR-3029, and contaminated labware.
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o Waste Segregation: All waste contaminated with SR-3029 must be segregated from general
laboratory waste. This includes unused solid compound, solutions in organic solvents (such
as DMSO), contaminated pipette tips, tubes, flasks, and any other disposable labware.

e Solid Waste Disposal:

o Collect all solid SR-3029 waste, including any spilled material, in a clearly labeled, sealed
container.

o The container should be designated for "Hazardous Chemical Waste" and should
specifically list "SR-3029" as a component.

e Liquid Waste Disposal:

o Solutions of SR-3029, typically dissolved in solvents like DMSO, should be collected in a
dedicated, leak-proof, and clearly labeled hazardous waste container.[2][3]

o The waste container label must accurately reflect the contents, including the full chemical
name "SR-3029" and the solvent used (e.g., "SR-3029 in DMSQ").

o Do not mix incompatible waste streams.

o Contaminated Labware Disposal:

o All disposable labware that has come into contact with SR-3029 (e.g., pipette tips,
centrifuge tubes, gloves) should be collected in a designated hazardous waste bag or
container.

o Glassware intended for reuse should be decontaminated by rinsing with a suitable solvent,
and the rinsate collected as hazardous liquid waste.

e Final Disposal:

o Store all hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area while awaiting pickup.

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.
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Quantitative Data for SR-3029

The following table summarizes key quantitative data for SR-3029, which is essential for
handling and experimental planning.

Property Value Source
ICso0 (CK13) 44 nM [21[31[41[5]
ICs0 (CK1g) 260 nM [21[31[41[5]
Molecular Weight 480.45 g/mol [2]
Solubility in DMSO 220 mM

Visualizing the Disposal Workflow

To further clarify the proper disposal pathway for SR-3029, the following diagrams illustrate the
logical steps and decision-making processes involved.
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Start: SR-3029 Waste Generation

Segregate Waste at Point of Generation

Solid Waste (Unused compound, contaminated solids)

Liquid Waste (Solutions in DMSO, etc.) Contaminated Labware (Tips, tubes, gloves)

Collect in Labeled Hazardous Waste Container (Solid)

Collect in Labeled Hazardous Waste Container (Liquid) Collect in Labeled Hazardous Waste Bag/Container

Store in Designated Secondary Containment Area

Arrange for Pickup by EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the Segregation and Disposal of SR-3029 Waste.
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Identify SR-3029 Waste

Waste Type  Solid Liquid Labware

Collect in Labeled Solid Waste Container Collect in Labeled Liquid Waste Container Collect in Labeled Sharps/Labware Container

Store in Secure Secondary Containment

Dispose via Institutional EHS Protocol

Disposal Complete
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Caption: Decision Tree for SR-3029 Waste Stream Management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.selleckchem.com/products/sr-3029.html
https://www.caymanchem.com/product/27048/sr-3029
https://www.medchemexpress.com/SR-3029.html
https://www.tocris.com/products/sr-3029_5767
https://www.benchchem.com/product/b15605462/docs#mitigating-risk-proper-disposal-procedures-for-sr-3029
https://www.benchchem.com/product/b15605462/docs#mitigating-risk-proper-disposal-procedures-for-sr-3029
https://www.benchchem.com/product/b15605462/docs#mitigating-risk-proper-disposal-procedures-for-sr-3029
https://www.benchchem.com/product/b15605462/docs#mitigating-risk-proper-disposal-procedures-for-sr-3029
https://www.benchchem.com/product/b15605462?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

